3-[(4-Bromophenoxy)methyl]-6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
3-[(4-Bromophenoxy)methyl]-6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name:
Vulcanchem
CAS No.:
1025720-68-6
VCID:
VC0364055
InChI:
InChI=1S/C17H17BrN6OS/c1-10(2)7-12-8-14(20-19-12)16-23-24-15(21-22-17(24)26-16)9-25-13-5-3-11(18)4-6-13/h3-6,8,10H,7,9H2,1-2H3,(H,19,20)
SMILES:
CC(C)CC1=CC(=NN1)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)Br
Molecular Formula:
C17H17BrN6OS
Molecular Weight:
433.3g/mol
3-[(4-Bromophenoxy)methyl]-6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
CAS No.: 1025720-68-6
Main Products
VCID: VC0364055
Molecular Formula: C17H17BrN6OS
Molecular Weight: 433.3g/mol
CAS No. | 1025720-68-6 |
---|---|
Product Name | 3-[(4-Bromophenoxy)methyl]-6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Molecular Formula | C17H17BrN6OS |
Molecular Weight | 433.3g/mol |
IUPAC Name | 3-[(4-bromophenoxy)methyl]-6-[5-(2-methylpropyl)-1H-pyrazol-3-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Standard InChI | InChI=1S/C17H17BrN6OS/c1-10(2)7-12-8-14(20-19-12)16-23-24-15(21-22-17(24)26-16)9-25-13-5-3-11(18)4-6-13/h3-6,8,10H,7,9H2,1-2H3,(H,19,20) |
Standard InChIKey | MVGJVEUXCZQCCM-UHFFFAOYSA-N |
SMILES | CC(C)CC1=CC(=NN1)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)Br |
Canonical SMILES | CC(C)CC1=CC(=NN1)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)Br |
PubChem Compound | 16420154 |
Last Modified | Nov 11 2021 |
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